![molecular formula C8H6ClFO2 B1343872 5-Fluoro-2-methoxybenzoyl chloride CAS No. 704-03-0](/img/structure/B1343872.png)
5-Fluoro-2-methoxybenzoyl chloride
Overview
Description
5-Fluoro-2-methoxybenzoyl chloride is a chemical compound that serves as a building block in organic synthesis. It is characterized by the presence of a fluorine atom and a methoxy group attached to a benzoyl chloride moiety. This compound is not directly mentioned in the provided papers, but its structural analogs and synthesis methods are discussed, which can provide insights into its properties and potential synthesis routes.
Synthesis Analysis
The synthesis of related compounds often involves the Fries rearrangement, a reaction where an acyl group migrates from the oxygen to the carbon atom of an aromatic ring. For instance, the scalable synthesis of 3-fluoro-4-methoxybenzoyl chloride, a compound structurally similar to this compound, was achieved through the Lewis acid-catalyzed Fries rearrangement of 2-fluorophenyl acetate on a kilogram scale . This suggests that a similar approach could potentially be applied to synthesize this compound by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
X-ray crystallography is a common technique used to determine the molecular structure of compounds. For example, the spatial structure of a novel oxadiazole derivative was determined using this method . Although the molecular structure of this compound is not directly analyzed in the provided papers, the use of X-ray crystallography could be a suitable technique for its structural determination.
Chemical Reactions Analysis
The chemical reactivity of compounds similar to this compound can be inferred from the reactions they undergo. For instance, the Fries rearrangement is a key reaction for the synthesis of fluoro-substituted benzoyl chlorides . Additionally, the synthesis of imidazo[2,1-b][1,3,4]thiadiazole derivatives involves multiple steps, including the formation of intermediate compounds and subsequent reactions to introduce various functional groups . These studies indicate that this compound could also participate in a variety of chemical reactions, potentially leading to diverse derivatives.
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its functional groups and molecular structure. The optical properties of related compounds, such as absorption and fluorescence spectra, are affected by substituents on the aromatic ring . The polarity of the solvent also plays a role in the spectral characteristics of these compounds. While the specific properties of this compound are not detailed in the provided papers, similar analyses could be conducted to determine its optical properties and how they are influenced by its molecular structure and the solvent used.
Scientific Research Applications
Synthesis of Fluorinated Building Blocks
5-Fluoro-2-methoxybenzoyl chloride has been utilized in the synthesis of key fluoro building blocks, such as 3-fluoro-4-methoxybenzoyl chloride. This process, involving the Lewis acid-catalyzed Fries rearrangement, is scalable and has industrial feasibility, highlighting its potential in the large-scale production of fluorinated compounds (Yerande et al., 2014).
Insecticidal Activity
Research on the synthesis of 1,3,4-oxadiazole derivatives containing a phenoxyfluorophenyl group includes the use of compounds related to this compound. These compounds have been tested for their insecticidal activity against crop pests, demonstrating the potential of such fluoro-substituted compounds in agricultural applications (Mohan et al., 2004).
Solvolysis Studies
The solvolysis rates of compounds similar to this compound, like 3,4,5-trimethoxybenzoyl chloride, have been extensively studied. These studies provide insights into the reactivity of such compounds in different solvents, which is crucial for understanding their behavior in various chemical environments (Park & Kevill, 2011).
N-Heterocyclic Carbene Precursors
Research has also been conducted on N-heterocyclic carbenes (NHCs) with fluoro-phenyl substituents, where compounds related to this compound have been used. These studies are significant for the development of NHCs with enhanced π-acceptor characteristics, which are valuable in various chemical syntheses (Hobbs et al., 2010).
Radioligand Synthesis
In nuclear medicine, this compound related compounds have been synthesized for potential use as radioligands. These compounds are particularly interesting for their application in brain imaging, specifically targeting GABA receptors (Vos & Slegers, 1994).
Synthesis of Fluorinated Heterocyclic Compounds
The compound has been employedin the synthesis of various fluorinated heterocyclic compounds. For instance, the use of 2-fluoro-3-methoxyacrylic acid and its acyl chloride for creating fluorine-bearing pyrazolones, pyrimidines, coumarines, and benzothiopyranones demonstrates the versatility of fluoro-substituted compounds in creating diverse heterocyclic structures (Shi, Wang, & Schlosser, 1996).
Novel Synthesis Routes
This compound related compounds have been used to develop novel and efficient synthesis routes for derivatives like 5-nitrobenzo[d]oxazole. This showcases the role of such compounds in enhancing the synthesis of complex organic structures under more efficient conditions (Vosooghi et al., 2014).
Anti-Inflammatory Activity
The role of fluorine-substituted compounds in pharmacology is highlighted by the synthesis and study of fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives. These derivatives have shown potential anti-inflammatory activity, indicating the medicinal relevance of fluoro-substituted compounds (Sun et al., 2019).
Dendron Synthesis
The preparation of poly(ether ketone) dendrons with graded structures using compounds like 3,5-bis(4-fluorobenzoyl)anisole, closely related to this compound, demonstrates the compound's potential in the field of polymer chemistry. Such research opens up avenues for creating advanced materials with specific and unique properties (Morikawa & Ono, 1999).
Safety and Hazards
This compound is classified as dangerous with the signal word "Danger" . It has the hazard statement H314, indicating that it causes severe skin burns and eye damage . Precautionary statements include P260 (Do not breathe dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P310 (Immediately call a POISON CENTER or doctor/physician) .
Mechanism of Action
Target of Action
It’s known that benzoyl chloride compounds often react with nucleophiles, such as amines or alcohols, in organic synthesis .
Mode of Action
They react with nucleophiles to form esters or amides, replacing the chloride group .
Biochemical Pathways
It’s worth noting that benzoyl chlorides are often used in the synthesis of various bioactive compounds, potentially affecting multiple biochemical pathways depending on the final compound synthesized .
Pharmacokinetics
It’s important to note that the pharmacokinetic properties of a compound can significantly impact its bioavailability and overall biological effects .
Result of Action
As a benzoyl chloride, it’s primarily used as a reagent in organic synthesis, and its effects would largely depend on the specific compounds it’s used to synthesize .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Fluoro-2-methoxybenzoyl chloride. For instance, it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided. Dust formation should also be avoided, and suitable protective clothing should be worn when handling this compound . Its stability can be affected by factors such as temperature, light, and humidity .
properties
IUPAC Name |
5-fluoro-2-methoxybenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO2/c1-12-7-3-2-5(10)4-6(7)8(9)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYILYIULOHATGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
704-03-0 | |
Record name | 5-Fluoro-2-methoxybenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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